Corytuberine

• CAS No.: 517-56-6
• Product Name: Corytuberine
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol
• IUPAC Name: (6aS)-2,10-dimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-1,11-diol
• Standard InChI: InChI=1S/C19H21NO4/c1-20-7-6-11-9-14(24-3)19(22)17-15(11)12(20)8-10-4-5-13(23-2)18(21)16(10)17/h4-5,9,12,21-22H,6-8H2,1-3H3/t12-/m0/s1
• Standard InChIKey: WHFUDAOCYRYAKQ-LBPRGKRZSA-N
• Isomeric SMILES: CN1CCC2=CC(=C(C3=C2[C@@H]1CC4=C3C(=C(C=C4)OC)O)O)OC
• SMILES: CN1CCC2=CC(=C(C3=C2C1CC4=C3C(=C(C=C4)OC)O)O)OC
• Canonical SMILES: CN1CCC2=CC(=C(C3=C2C1CC4=C3C(=C(C=C4)OC)O)O)OC
• Description: (S)-corytuberine is an aporphine alkaloid that is aporphine which is substituted by hydroxy groups at positions 1 and 11, and by methoxy groups at positions 2 and 10 (the S enantiomer). It has a role as a plant metabolite. It is an aporphine alkaloid, an organic heterotetracyclic compound, a tertiary amino compound, a polyphenol and an aromatic ether.
• Synonyms: (6aS)-5,6,6a,7-Tetrahydro-2,10-dimethoxy-6-methyl-4H-dibenzo[de,g]quinoline-1,11-diol; 2,10-Dimethoxy-6a-a-aporphine-1,11-diol; (+)-Corytuberine
• Reference: Cinca., et al., J. Med. Biochem., 1, 3 (1997); Bramson, H., et al., J. Med. Chem., 44, 43 (2001); Davis, S., et al., Science, 291, 134
• PubChem Compound: 160500
• Last Modified: Nov 11 2021